Cas no 92298-90-3 (Benzene, (6-methyl-5-heptenyl)-)

• Product Name: Benzene, (6-methyl-5-heptenyl)-
• CAS No: 92298-90-3
• MF: C₁₄H₂₀
• MW: 188.308604240417
• CID: 753699
• PubChem ID: 10899413
• Update Time: 2025-04-19

Benzene, (6-methyl-5-heptenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (6-methyl-5-heptenyl)-
• 6-methylhept-5-enylbenzene
• 92298-90-3
• DTXSID40447632

• Inchi： 1S/C14H20/c1-13(2)9-5-3-6-10-14-11-7-4-8-12-14/h4,7-9,11-12H,3,5-6,10H2,1-2H3
• InChI Key： LJFPAJPILKRWOW-UHFFFAOYSA-N
• SMILES： C(CC1C=CC=CC=1)CC/C=C(\C)/C

Computed Properties

• Exact Mass: 188.156500638g/mol
• Monoisotopic Mass: 188.156500638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives